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Compound of Interest

Compound Name: D-erythro-Sphingosine-13C2,D2

Cat. No.: B10782803 Get Quote

Technical Support Center: D-erythro-
Sphingosine-¹³C₂,D₂
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the recommended storage, handling, and use

of D-erythro-Sphingosine-¹³C₂,D₂.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for D-erythro-Sphingosine-¹³C₂,D₂?

A1: D-erythro-Sphingosine-¹³C₂,D₂ should be stored as a solid at -20°C. Under these

conditions, it is stable for at least four years.[1][2]

Q2: How should I prepare a stock solution of D-erythro-Sphingosine-¹³C₂,D₂?

A2: It is recommended to reconstitute the solid compound in an appropriate organic solvent

such as chloroform or methanol.[1] For detailed instructions, please refer to the Experimental

Protocol section.

Q3: What is the solubility of D-erythro-Sphingosine-¹³C₂,D₂?

A3: D-erythro-Sphingosine-¹³C₂,D₂ is soluble in chloroform and methanol.[1] However,

sphingolipids can have limited solubility in aqueous solutions.[3]
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Q4: For what applications is D-erythro-Sphingosine-¹³C₂,D₂ typically used?

A4: D-erythro-Sphingosine-¹³C₂,D₂ is primarily used as an internal standard for the

quantification of D-erythro-sphingosine in biological samples by mass spectrometry (MS).

Stable isotope-labeled lipids are ideal internal standards as they exhibit nearly identical

physical and chemical properties to their unlabeled counterparts, but are distinguishable by

their mass.

Quantitative Data Summary
Parameter

Recommended
Condition

Stability Source

Storage Temperature -20°C (as solid) ≥ 4 years [1][2]

Shipping Condition Room temperature Not applicable [1][2]

Solution Storage
-20°C (in an inert

atmosphere)
Up to 6 months

Troubleshooting Guide
Issue 1: The compound will not dissolve in my chosen solvent.

Possible Cause: Sphingolipids, including D-erythro-Sphingosine, can exhibit poor solubility in

certain solvents, especially aqueous-based solutions.[3]

Solution:

Ensure you are using a recommended solvent such as chloroform or methanol.[1]

For difficult-to-dissolve sphingolipids, a mixture of chloroform/methanol/water can be

effective for analytical purposes.[3]

Gentle warming (up to 40°C) or sonication can aid in dissolution.[3]

For cell-based assays, preparing a complex with fatty acid-free bovine serum albumin

(BSA) can improve solubility in aqueous media.[3]
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Issue 2: I am observing unexpected peaks in my mass spectrometry analysis.

Possible Cause: This could be due to contamination, degradation of the compound, or the

presence of isomers.

Solution:

Check for Contamination: Ensure all glassware and solvents are of high purity and free

from contaminants.

Prevent Degradation: Once in solution, it is recommended to purge the vial with an inert

gas like nitrogen or argon before sealing and storing at -20°C to prevent oxidation.

Isomeric Purity: Be aware of the potential for isomeric impurities. While D-erythro-

Sphingosine-¹³C₂,D₂ is synthesized to be the erythro isomer, trace amounts of the threo

isomer could potentially be present from the synthesis process.

Issue 3: My stock solution appears to have degraded over time.

Possible Cause: Improper storage of the solution can lead to degradation. Sphingolipids can

be sensitive to air and light.

Solution:

Inert Atmosphere: Always store solutions under an inert atmosphere (nitrogen or argon) to

minimize oxidation.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use vials.

Light Protection: Store vials in the dark to prevent photodegradation.

Experimental Protocols
Protocol 1: Preparation of a D-erythro-Sphingosine-¹³C₂,D₂ Stock Solution

Objective: To prepare a stable, concentrated stock solution for use as an internal standard.
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Materials:

D-erythro-Sphingosine-¹³C₂,D₂ (solid)

Chloroform or Methanol (high purity, LC-MS grade)

Inert gas (Nitrogen or Argon)

Glass vial with a PTFE-lined cap

Pipettes and tips

Procedure:

Allow the vial of solid D-erythro-Sphingosine-¹³C₂,D₂ to equilibrate to room temperature

before opening to prevent condensation of moisture.

Carefully weigh the desired amount of the solid.

Add the appropriate volume of chloroform or methanol to achieve the desired concentration

(e.g., 1 mg/mL).

Cap the vial and vortex gently until the solid is completely dissolved. Gentle warming or

sonication may be used if necessary.

Purge the headspace of the vial with a gentle stream of nitrogen or argon for approximately

1-2 minutes.

Immediately cap the vial tightly.

For long-term storage, aliquot the stock solution into smaller, single-use vials, purge with

inert gas, and store at -20°C.
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Caption: Simplified pathway of D-erythro-Sphingosine metabolism.
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Caption: Experimental workflow for using the internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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